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Compound of Interest

Compound Name: 10,12-Hexadecadienal

Cat. No.: B134115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
10,12-Hexadecadienal is a naturally occurring long-chain fatty aldehyde that plays a crucial

role as a sex pheromone in a variety of insect species. Its potent and specific biological activity

has made it a subject of interest for research in chemical ecology, neurobiology, and as a

potential tool for integrated pest management. This technical guide provides an in-depth

overview of the chemical properties, synthesis, and the molecular mechanisms underlying the

biological activity of 10,12-Hexadecadienal, with a focus on its various stereoisomers.

Chemical Identification and Properties
The molecular formula for 10,12-Hexadecadienal is C₁₆H₂₈O.[1][2][3] The biological activity of

this compound is highly dependent on the stereochemistry of the two double bonds at positions

10 and 12. Several isomers exist, with the (10E, 12E), (10E, 12Z), (10Z, 12E), and (10Z, 12Z)

forms being the most studied. The CAS number is specific to each isomer.
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Property
(10E, 12E)-10,12-
Hexadecadienal

(10Z, 12E)-10,12-
Hexadecadienal

(10Z, 12Z)-10,12-
Hexadecadienal

CAS Number 69977-24-8[1][4] 69977-23-7[5] Not readily available

Molecular Formula C₁₆H₂₈O[1][2][3] C₁₆H₂₈O[5] C₁₆H₂₈O[3]

Molecular Weight (

g/mol )
236.39[1][2] 236.39[5] 236.39[3]

Boiling Point (°C at

760 mmHg)
339.9[4] Not readily available Not readily available

Flash Point (°C) 167.9[4] Not readily available Not readily available

Density (g/cm³) 0.852[4] Not readily available Not readily available

Biological Activity and Quantitative Data
10,12-Hexadecadienal is a potent insect sex pheromone. For instance, the (10E, 12Z)-isomer,

also known as bombykal, is a component of the sex pheromone of the silkworm moth, Bombyx

mori.[1] It is detected by specialized olfactory receptors on the antennae of male moths,

triggering a behavioral response. The (E,E)-isomer has been identified as a female sex

pheromone component of the spiny bollworm, Earias insulana.

Electrophysiological studies, such as electroantennography (EAG), have been used to quantify

the response of insect antennae to different isomers and concentrations of 10,12-
Hexadecadienal.
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Organism Isomer Concentration
Antennal
Response
(mV)

Reference

Bombyx mori

(male)

(10E, 12Z)-

Hexadecadienal

(Bombykal)

10⁻⁵ µg ~1.5
Fictional data for

illustration

Bombyx mori

(male)

(10E, 12Z)-

Hexadecadienal

(Bombykal)

10⁻³ µg ~5.0
Fictional data for

illustration

Bombyx mori

(male)

(10E, 12Z)-

Hexadecadienal

(Bombykal)

10⁻¹ µg ~12.0
Fictional data for

illustration

Earias insulana

(male)

(10E, 12E)-

Hexadecadienal
1 µg ~0.8

Fictional data for

illustration

Earias insulana

(male)

(10E, 12E)-

Hexadecadienal
10 µg ~2.5

Fictional data for

illustration

Note: The quantitative data in this table is illustrative and based on typical dose-response

relationships observed in EAG studies. Actual values can vary depending on the specific

experimental setup.

Signaling Pathway of Pheromone Reception
The detection of 10,12-Hexadecadienal by insect olfactory sensory neurons involves a

sophisticated signaling cascade. The pheromone molecule is first captured and solubilized by

pheromone-binding proteins (PBPs) within the sensillar lymph. The PBP-pheromone complex

then interacts with a specific olfactory receptor (OR) located on the dendritic membrane of the

neuron. This OR is typically a heterodimer, composed of a specific pheromone-binding subunit

and a highly conserved co-receptor (Orco). The binding of the pheromone to the OR-Orco

complex can trigger the opening of an ion channel, leading to depolarization of the neuronal

membrane and the generation of an action potential. Some evidence also suggests the

involvement of metabotropic signaling pathways, where the activated receptor engages G-

proteins (specifically Gq), leading to the activation of phospholipase C (PLC) and the
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subsequent production of inositol trisphosphate (IP₃) and diacylglycerol (DAG). These second

messengers can then modulate ion channel activity.
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Pheromone Signaling Pathway for 10,12-Hexadecadienal
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Electroantennography (EAG) Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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